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Compound of Interest

Compound Name: Topoisomerase II inhibitor 14

Cat. No.: B2896817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Topoisomerase II inhibitor 14, a potent compound utilized in cancer research. Adherence to

these procedures is essential to ensure the safety of laboratory personnel and the integrity of

research. This compound is known to induce apoptosis and arrest the cell cycle at the S and

G2-M phases.[1]

Chemical and Physical Properties
A summary of the known quantitative data for Topoisomerase II inhibitor 14 is provided

below. This information is crucial for correct preparation and handling.
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Property Value

CAS Number 305343-00-4[1]

Molecular Formula C₁₅H₁₁Cl₂N

Molecular Weight 332.19 g/mol [2]

Purity 99.68%[1]

Solubility Soluble in DMSO[2]

Storage (Powder) -20°C for up to 3 years[2]

Storage (In Solvent)
-80°C for up to 6 months; -20°C for up to 1

month (protect from light)[1]

Personal Protective Equipment (PPE)
Due to the potent and likely cytotoxic nature of Topoisomerase II inhibitor 14, a

comprehensive PPE strategy is mandatory to prevent exposure through skin contact,

inhalation, or ingestion.
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PPE Category Item Specification

Hand Protection Double Gloves

Two pairs of chemotherapy-

rated, powder-free nitrile

gloves.

Body Protection Disposable Gown

Solid-front, back-closing gown

made of a low-permeability

fabric.

Eye Protection Safety Goggles

Chemical splash goggles. A

full-face shield should be worn

when there is a risk of

splashing.

Respiratory Protection Respirator

An N95 or higher-rated

respirator is required when

handling the powder form

outside of a containment

enclosure.

Experimental Protocols: Safe Handling Workflow
The following step-by-step procedure outlines the safe handling of Topoisomerase II inhibitor
14 from receipt to experimental use.

Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled.

Store the compound at the recommended temperature, away from incompatible materials.

[1][2]

Preparation of Stock Solutions:

All handling of the solid compound must be conducted in a certified chemical fume hood,

biological safety cabinet, or glove box to minimize inhalation exposure.
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Before handling, ensure all necessary PPE is correctly donned.

Use a dedicated set of calibrated pipettes and disposable tips.

To prepare a stock solution, slowly add the recommended solvent (e.g., DMSO) to the vial

containing the powdered inhibitor.[2]

Cap the vial securely and vortex until the solid is completely dissolved.

Clearly label the stock solution with the compound name, concentration, solvent, date of

preparation, and appropriate hazard symbols.

Use in Experiments:

When diluting the stock solution, work within a containment device.

Use safety-engineered sharp devices to reduce the risk of accidental punctures.

After use, decontaminate all surfaces and equipment with an appropriate cleaning agent.

Disposal Plan
All materials contaminated with Topoisomerase II inhibitor 14 must be treated as hazardous

cytotoxic waste.

Solid Waste: Used vials, pipette tips, gloves, gowns, and any other contaminated disposable

materials should be placed in a clearly labeled, sealed, and puncture-resistant hazardous

waste container.

Liquid Waste: Unused stock solutions and experimental media containing the inhibitor should

be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not

pour down the drain.

Disposal Vendor: All hazardous waste must be disposed of through a licensed and certified

hazardous waste management company.

Emergency Procedures
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Immediate and appropriate action is critical in the event of accidental exposure or a spill.

Accidental Exposure
Skin Contact:

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap and copious amounts of water for at least 15

minutes.

Seek immediate medical attention.

Eye Contact:

Immediately flush the eyes with a large volume of water for at least 15 minutes, holding

the eyelids open.

Seek immediate medical attention.

Inhalation:

Move the individual to fresh air immediately.

If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion:

Do NOT induce vomiting.

Rinse the mouth with water.

Seek immediate medical attention.

Spill Management
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Evacuate and Secure: Immediately alert others in the area and evacuate the immediate

vicinity of the spill. Restrict access to the area.

Don PPE: Before attempting to clean the spill, don the appropriate PPE as outlined in the

table above, including respiratory protection.

Containment: Use a chemical spill kit to absorb the spill. For powdered spills, gently cover

with damp absorbent material to avoid generating dust.

Cleanup: Carefully collect all contaminated materials using appropriate tools (e.g., forceps

for broken glass, absorbent pads for liquids).

Decontamination: Clean the spill area with an appropriate decontaminating solution, followed

by a thorough wash with soap and water.

Disposal: Place all cleanup materials into a designated hazardous waste container for proper

disposal.

Visual Workflow and Emergency Response
Diagrams
The following diagrams illustrate the key procedural workflows for handling Topoisomerase II
inhibitor 14.
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Caption: Safe handling workflow for Topoisomerase II inhibitor 14.
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Spill Response Exposure Response
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Caption: Emergency response procedures for accidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2896817#personal-protective-equipment-for-
handling-topoisomerase-ii-inhibitor-14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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